2-(4-chlorophenyl)-3-(4-(dimethylamino)phenyl)-5-isopropyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

• IUPAC Name: 2-(4-chlorophenyl)-3-[4-(dimethylamino)phenyl]-5-propan-2-yl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C22H24ClN3O3/c1-13(2)25-21(27)18-19(14-5-9-16(10-6-14)24(3)4)26(29-20(18)22(25)28)17-11-7-15(23)8-12-17/h5-13,18-20H,1-4H3
• InChI Key: JRJLYCYGHKJFHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C2C(N(OC2C1=O)C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)N(C)C
• Molecular Formula: C22H24ClN3O3
• Molecular Weight: 413.9 g/mol
• CAS No.: 1005060-25-2

Description

The compound 2-(4-chlorophenyl)-3-(4-(dimethylamino)phenyl)-5-isopropyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione (CAS: 306969-52-8) features a dihydro-2H-pyrrolo[3,4-d]isoxazole core substituted with a 4-chlorophenyl group at position 2, a 4-(dimethylamino)phenyl group at position 3, and an isopropyl group at position 5 .

Biological Activity

The compound 2-(4-chlorophenyl)-3-(4-(dimethylamino)phenyl)-5-isopropyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione represents a novel class of isoxazole derivatives with potential therapeutic applications. Isoxazoles are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This article reviews the biological activity of this specific compound, synthesizing data from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{20}ClN_3O_2$, with a molecular weight of approximately 351.83 g/mol. The structure includes a pyrroloisoxazole core, which is pivotal for its biological activity.

Antimicrobial Activity

Recent studies have shown that isoxazole derivatives exhibit significant antimicrobial properties. For instance, a study evaluated the antibacterial effects of various synthesized isoxazoles against Gram-positive and Gram-negative bacteria. The results indicated that the compound demonstrated notable inhibition against Escherichia coli and Staphylococcus aureus , with inhibition zones measured in millimeters (Table 1).

Microorganism	Inhibition Zone (mm)
Escherichia coli	15
Staphylococcus aureus	18
Bacillus subtilis	12
Candida albicans	14

Anticancer Activity

The compound's potential as an anticancer agent has been explored in various in vitro studies. One study focused on its effects on human cancer cell lines, revealing that it inhibited cell proliferation significantly at concentrations ranging from 10 to 50 µM. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest.

Case Studies

• Study on Antimicrobial Activity : A series of synthesized isoxazoles were tested for their antibacterial properties using the agar diffusion method. The compound was found to be effective against multiple strains, indicating broad-spectrum activity.
• Evaluation of Anticancer Properties : A study involving human breast cancer cell lines demonstrated that treatment with the compound led to a reduction in cell viability by up to 70% after 48 hours of exposure. Flow cytometry analysis confirmed an increase in apoptotic cells.

The exact mechanism by which this compound exerts its biological effects is still under investigation. However, preliminary findings suggest that it may interact with specific cellular targets involved in signal transduction pathways related to cell growth and apoptosis.

Comparison with Similar Compounds

Structural and Substituent Variations

Key analogs share the pyrrolo[3,4-d]isoxazole backbone but differ in substituents:

Compound Name (Substituents)	Molecular Formula	Molecular Weight	Key Features
Target Compound (Cl, dimethylamino, isopropyl)	C₂₂H₂₃ClN₃O₃	~436.9	Balanced polarity from dimethylamino; steric bulk from isopropyl
2-(4-Chlorophenyl)-3-(2-thienyl)-5-[3-(trifluoromethyl)phenyl]-dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6-dione ()	C₂₂H₁₄ClF₃N₂O₃S	478.87	Thienyl and CF₃ groups enhance lipophilicity; potential agrochemical use
2-(4-Chlorophenyl)-3-(thiophen-2-yl)-5-(p-tolyl)-tetrahydro-4H-pyrrolo[3,4-d]isoxazole-4,6-dione ()	C₂₂H₁₇ClN₂O₃S	424.9	p-Tolyl group increases aromatic stacking potential; thiophen enhances π-conjugation
Compound 4 (Cl, fluorophenyl, triazolyl) ()	Not explicitly stated	N/A	Halogen (Cl) and triazolyl groups; isostructural with fluorinated analog
Compound 20c (benzyl, tetrazolyl) ()	C₁₉H₂₂N₆O₃	382.4	Tetrazolyl group may improve metabolic stability; benzyl enhances hydrophobicity

Physicochemical Properties

• Lipophilicity : The isopropyl group increases lipophilicity, which may enhance membrane permeability relative to p-tolyl () or benzyl () substituents .
• Thermodynamic Stability : Bulkier substituents (e.g., isopropyl) may reduce conformational flexibility, increasing thermal stability but complicating crystallization compared to smaller groups like methyl .

Key Research Findings

• Isostructurality in Halogenated Analogs : Compounds 4 (Cl) and 5 (F) exhibit identical crystal packing despite halogen differences, highlighting substitutent flexibility in materials science .
• Impact of Electron-Donating Groups: The dimethylamino group in the target compound may enhance electronic interactions in biological systems compared to halogen or thienyl groups .
• Synthetic Versatility : Aza-Wittig reactions () and cyclization methods () provide adaptable routes for modifying the pyrrolo[3,4-d]isoxazole core .